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Compound of Interest

Compound Name: 1,2-Eucin(13Z)-olein

Cat. No.: B3026021 Get Quote

Key Ambiguities and Contradictions:
Unclear Naming Convention: The name "1,2-Eucin(13Z)-olein" is not a standard,

systematically recognized chemical name for a triacylglycerol. The term "Eucin" does not

correspond to a common fatty acid. It is possibly a typographical error for "Erucin," which

would refer to a derivative of erucic acid. However, this cannot be confirmed without further

clarification.

Conflicting Fatty Acid Composition: Some sources describe "1,2-Eucin(13Z)-olein" as a

triacylglycerol containing palmitic acid, oleic acid, and arachidonic acid.[1][2][3][4] This

composition does not align with the provided name, which implies the presence of "Eucin"

and oleic acid on the glycerol backbone.

Discrepancies in CAS Numbers: Different CAS (Chemical Abstracts Service) numbers have

been associated with similar-sounding names, suggesting they are distinct chemical entities.

For instance, "1,2-Erucin(13Z)-3-Olein" is associated with CAS number 26838-15-3[5], while

"1,2-Eucin(13Z)-olein" has been linked to CAS number 675876-04-7.[2] This discrepancy

further complicates the identification of the correct compound.

A triacylglycerol is defined by the specific fatty acids attached to its glycerol backbone at the sn-

1, sn-2, and sn-3 positions. Without a clear and unambiguous identification of these fatty acids,

the following critical components of the requested technical guide cannot be developed:

Chemical Structure and Physicochemical Properties: A definitive chemical structure is the

foundation for determining molecular weight, formula, and other physical and chemical
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characteristics.

Experimental Protocols: Synthesis, purification, and analytical methods are all specific to the

exact molecular structure.

Biological Activity and Signaling Pathways: Any discussion of the compound's role in

biological systems would be purely speculative without knowing its precise structure.

Due to these fundamental inconsistencies, providing an in-depth technical guide with accurate

data presentation, experimental protocols, and visualizations for "1,2-Eucin(13Z)-olein" is not

feasible. Further clarification of the exact chemical structure or a correct, unambiguous

chemical name is required to proceed with this request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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